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Compound of Interest

Compound Name: Indigo White

Cat. No.: B1605738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indigo White, scientifically known as Leucoindigo, is the reduced and soluble form of the

vibrant blue dye, indigo. This colorless or pale yellow-green compound is a critical intermediate

in the vat dyeing process for textiles, particularly denim. Beyond its historical and industrial

significance in the dyeing industry, the reversible redox chemistry of the indigo/leucoindigo

system presents a compelling model for studying electron transfer processes. This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and key experimental protocols related to Indigo White, tailored for a scientific

audience.

Chemical Structure
Indigo White is a bi-indole derivative with the chemical formula C₁₆H₁₂N₂O₂. Its structure

consists of two indole rings linked by a central carbon-carbon single bond. Each indole ring

possesses a hydroxyl group at the 3-position. The absence of the conjugated chromophore

present in indigo accounts for its lack of color.

Physicochemical Properties
The properties of Indigo White are summarized in the tables below. It is important to note that

many of the physical properties are predicted values due to the inherent instability of the
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compound in the presence of oxygen.

General and Structural Properties
Property Value Source

IUPAC Name
2-(3-hydroxy-1H-indol-2-

yl)-1H-indol-3-ol
PubChem

Synonyms
Leucoindigo, Indigo White,

[2,2'-Bi-1H-indole]-3,3'-diol
PubChem

CAS Number 6537-68-4 PubChem

Molecular Formula C₁₆H₁₂N₂O₂ PubChem

Molecular Weight 264.28 g/mol PubChem

Canonical SMILES
C1=CC=C2C(=C1)C(=C(N2)C

3=C(C4=CC=CC=C4N3)O)O
PubChem

Physical Description Crystalline solid --INVALID-LINK--

Computed Physicochemical Properties
Property Value Source

Boiling Point 591.3 ± 45.0 °C (Predicted) LookChem

Density 1.497 ± 0.06 g/cm³ (Predicted) LookChem

pKa 9.06 ± 0.50 (Predicted) LookChem

LogP 3.72740 LookChem

Hydrogen Bond Donor Count 4 LookChem

Hydrogen Bond Acceptor

Count
2 LookChem

Rotatable Bond Count 1 LookChem

Solubility and Spectral Properties
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Property Value Conditions/Notes Source

Water Solubility

Insoluble in neutral

water; soluble in

alkaline solutions.

The solubility is pH-

dependent due to the

deprotonation of the

hydroxyl groups.

General Knowledge

UV-Vis Absorption

Maximum (λmax)
~410-420 nm

In aqueous alkaline

solution.
--INVALID-LINK--

Experimental Protocols
Synthesis of Indigo White (Leucoindigo) by Reduction of
Indigo
This protocol describes the chemical reduction of indigo to its soluble leuco form using sodium

dithionite in an alkaline medium.

Materials:

Indigo powder

Sodium hydroxide (NaOH)

Sodium dithionite (Na₂S₂O₄)

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle

Inert gas supply (Nitrogen or Argon)

Procedure:
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Preparation of Alkaline Indigo Suspension: In a round-bottom flask, create a suspension of

indigo powder in deionized water. For every 1 gram of indigo, use approximately 50 mL of

water.

Alkalinization: While stirring, add a solution of sodium hydroxide to the indigo suspension to

achieve a pH of approximately 11-13. This is crucial for the stability of the resulting

Leucoindigo.

Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) to remove oxygen,

which would otherwise re-oxidize the Leucoindigo. Maintain a gentle flow of the inert gas

throughout the reaction.

Reduction: Prepare a fresh solution of sodium dithionite in deionized water. Slowly add the

sodium dithionite solution to the alkaline indigo suspension while stirring continuously. A

typical molar ratio of sodium dithionite to indigo is around 2:1, though an excess of the

reducing agent is often used to ensure complete conversion.

Heating and Observation: Gently heat the mixture to approximately 50-70°C. The color of the

suspension will gradually change from blue to a clear yellow or yellow-green, indicating the

formation of soluble Leucoindigo. This process can take from a few minutes to an hour.

Completion and Use: Once the solution is clear and the blue color of the indigo has

disappeared, the reduction is complete. The resulting solution of Leucoindigo should be used

immediately for subsequent applications or analyses, as it is susceptible to air oxidation.

Oxidation of Indigo White to Indigo
This protocol describes the simple and rapid oxidation of a Leucoindigo solution back to the

insoluble blue indigo pigment by exposure to atmospheric oxygen.

Materials:

Solution of Indigo White (prepared as described above)

Beaker or other open container

Stirring rod or magnetic stirrer
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Procedure:

Exposure to Air: Transfer the yellow-green solution of Indigo White into an open beaker.

Agitation (Optional but Recommended): To accelerate the oxidation process, stir the solution

vigorously or bubble air through it. This increases the contact between the Leucoindigo and

atmospheric oxygen.

Observation: The solution will rapidly change color from yellow-green to green and finally to

a deep blue as the insoluble indigo pigment precipitates.

Isolation (Optional): The precipitated indigo can be isolated by filtration, washed with water,

and dried.

Signaling Pathways and Logical Relationships
The core of Indigo White chemistry revolves around its reversible redox reaction with indigo.

This transformation is fundamental to its application in vat dyeing.

Indigo
(Insoluble, Blue)

C₁₆H₁₀N₂O₂

Indigo White (Leucoindigo)
(Soluble, Yellow-Green)

C₁₆H₁₂N₂O₂

Reduction
(+2e⁻, +2H⁺)

(e.g., Na₂S₂O₄, alkaline pH)

Oxidation
(-2e⁻, -2H⁺)

(e.g., O₂ from air)

Click to download full resolution via product page

Caption: Reversible redox transformation between Indigo and Indigo White.

The logical workflow for utilizing Indigo White in a typical laboratory setting, from preparation

to application, can be visualized as follows:
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Preparation of Indigo White

Application and Analysis

Re-oxidation

Indigo Powder

Reduction Reaction

Alkaline Solution (e.g., NaOH) Reducing Agent (e.g., Na₂S₂O₄)

Indigo White Solution

Application
(e.g., Dyeing, Chemical Synthesis)

Analysis
(e.g., Spectroscopy, Electrochemistry)

Oxidation (Air Exposure)

Final Product
(e.g., Dyed Fabric, Indigo Pigment)

Click to download full resolution via product page

Caption: Experimental workflow for Indigo White.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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